Cas no 885518-38-7 (Methyl 4-cyano-1H-indole-6-carboxylate)

• Product Name: Methyl 4-cyano-1H-indole-6-carboxylate
• CAS No: 885518-38-7
• MF: C₁₁H₈N₂O₂
• MW: 200.193422317505
• MDL: MFCD07357315
• CID: 840690
• PubChem ID: 24728045
• Update Time: 2024-12-09

Methyl 4-cyano-1H-indole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-1H-indole-6-carboxylate
• 4-Cyano-6-methylcarboxylateindole
• Methyl 4-cyano-1H-indole-6-carboxylate (ACI)
• DTXSID80646127
• AKOS022172985
• CS-0131077
• SB15268
• 1H-Indole-6-carboxylic acid, 4-cyano-, Methyl ester
• 885518-38-7
• AS-83630
• Methyl4-cyano-1H-indole-6-carboxylate
• SCHEMBL13307566

• MDL： MFCD07357315
• Inchi： 1S/C11H8N2O2/c1-15-11(14)7-4-8(6-12)9-2-3-13-10(9)5-7/h2-5,13H,1H3
• InChI Key： AEYKJQBQENXMBM-UHFFFAOYSA-N
• SMILES： N#CC1C2=C(NC=C2)C=C(C(OC)=O)C=1

Computed Properties

• Exact Mass: 200.058577502g/mol
• Monoisotopic Mass: 200.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 65.9Ų